Cas no 1431769-37-7 (2-Methyl-2-(1-methyl-2,5-dioxopyrrolidin-3-yl)propanal)

• Product name: 2-Methyl-2-(1-methyl-2,5-dioxopyrrolidin-3-yl)propanal
• CAS No: 1431769-37-7
• MF: C₉H₁₃NO₃
• MW: 183.204422712326
• MDL: MFCD24732484
• CID: 5463438
• PubChem ID: 130035585

2-Methyl-2-(1-methyl-2,5-dioxopyrrolidin-3-yl)propanal Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(1-methyl-2,5-dioxopyrrolidin-3-yl)propanal
• Z1514010612
• 2-methyl-2-(1-methyl-2,5-dioxopyrrolidin-3-yl)prop anal
• 2-Methyl-2-(1-methyl-2,5-dioxopyrrolidin-3-yl)propanal

• MDL： MFCD24732484
• Inchi： 1S/C9H13NO3/c1-9(2,5-11)6-4-7(12)10(3)8(6)13/h5-6H,4H2,1-3H3
• InChI Key： YYNRGHKSYVJTKX-UHFFFAOYSA-N
• SMILES： O=C1C(CC(N1C)=O)C(C=O)(C)C

Computed Properties

• Exact Mass: 183.08954328 g/mol
• Monoisotopic Mass: 183.08954328 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 270
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Molecular Weight: 183.20
• Topological Polar Surface Area: 54.4

Additional information on 2-Methyl-2-(1-methyl-2,5-dioxopyrrolidin-3-yl)propanal

Comprehensive Overview of 2-Methyl-2-(1-methyl-2,5-dioxopyrrolidin-3-yl)propanal (CAS No. 1431769-37-7)

The compound 2-Methyl-2-(1-methyl-2,5-dioxopyrrolidin-3-yl)propanal (CAS No. 1431769-37-7) is a specialized organic molecule with a unique structural framework. Its chemical name highlights the presence of a pyrrolidinone core, a methyl group, and an aldehyde functionality, making it a versatile intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential applications in pharmaceuticals, agrochemicals, and material science. The demand for such niche chemicals has grown alongside advancements in green chemistry and sustainable synthesis, aligning with global trends toward environmentally friendly practices.

One of the key features of 2-Methyl-2-(1-methyl-2,5-dioxopyrrolidin-3-yl)propanal is its role as a building block in the synthesis of complex molecules. The pyrrolidinone moiety is particularly noteworthy, as it is a common scaffold in bioactive compounds. This structural motif is frequently explored in drug discovery, especially for targeting neurological and inflammatory pathways. Recent studies have also investigated its utility in peptide mimetics and enzyme inhibitors, addressing pressing medical challenges such as antibiotic resistance and chronic diseases.

From an industrial perspective, the compound's aldehyde group offers reactivity that is valuable for cross-coupling reactions and condensation processes. These reactions are pivotal in creating polymers, coatings, and adhesives with enhanced performance characteristics. As industries shift toward bio-based materials, the relevance of such intermediates continues to rise. Moreover, the compound's stability under various conditions makes it a reliable choice for large-scale manufacturing, a topic frequently searched by professionals in chemical engineering forums.

In the context of analytical chemistry, 2-Methyl-2-(1-methyl-2,5-dioxopyrrolidin-3-yl)propanal poses interesting challenges and opportunities. Its characterization often involves techniques like NMR spectroscopy, mass spectrometry, and HPLC, which are critical for quality control in research and production settings. Scientists frequently search for optimized analytical methods to detect and quantify such compounds, reflecting the importance of precision in modern chemistry.

Another area of interest is the compound's potential in flavor and fragrance applications. The aldehyde functionality is known to contribute to aromatic profiles, and derivatives of this compound could be explored for novel scents or taste enhancers. This aligns with consumer trends favoring natural and synthetic alternatives in the food and beverage industry, a hot topic in market research.

Safety and handling of 2-Methyl-2-(1-methyl-2,5-dioxopyrrolidin-3-yl)propanal are also critical considerations. While it is not classified as hazardous under standard regulations, proper storage and handling protocols are essential to maintain its integrity. This aspect is often queried in laboratory safety discussions, emphasizing the need for clear guidelines in technical documentation.

In summary, 2-Methyl-2-(1-methyl-2,5-dioxopyrrolidin-3-yl)propanal (CAS No. 1431769-37-7) is a multifaceted compound with broad applicability across scientific and industrial domains. Its structural uniqueness, combined with evolving market demands, positions it as a valuable asset in innovative chemistry. As research progresses, this compound is likely to play a pivotal role in addressing contemporary challenges in health, sustainability, and technology.